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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Menfegol's performance when used in

combination with other contraceptive methods. While direct comparative clinical trial data for

Menfegol in combination with diaphragms and cervical caps is limited in publicly available

literature, this document synthesizes existing research on Menfegol, other spermicides, and

barrier methods to offer a thorough analysis for research and development professionals. The

guide details contraceptive efficacy, experimental protocols, and relevant signaling pathways.

Contraceptive Efficacy: A Comparative Analysis
Menfegol is a non-ionic surfactant spermicide that, like Nonoxynol-9, disrupts the sperm cell

membrane, leading to immobilization and death.[1] Its performance is often evaluated in

conjunction with barrier methods to enhance overall contraceptive effectiveness.

Performance with Condoms
Clinical investigations into Menfegol-coated condoms have demonstrated significant

spermicidal activity. In one study, semen ejaculated into Menfegol-coated condoms showed

complete suppression of sperm motility and no viable sperm immediately after ejaculation.[2][3]

This suggests that the addition of Menfegol to condoms enhances their contraceptive efficacy

by providing a chemical barrier in addition to the physical one.[3]
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Direct clinical trial data comparing the efficacy of Menfegol specifically with diaphragms or

cervical caps against other spermicide-barrier combinations is not readily available in the

published literature. However, the general principle of combining a spermicide with a barrier

method is to improve effectiveness.[4] The barrier physically blocks sperm from reaching the

cervix, while the spermicide immobilizes any sperm that might bypass the barrier.[4]

The effectiveness of diaphragms and cervical caps is significantly higher when used with a

spermicide.[5] For instance, the typical use failure rate of a diaphragm with spermicide is lower

than when used alone.[6] Similarly, the cervical cap's efficacy is reliant on its use with a

spermicide.[7][8] While specific Pearl Index data for Menfegol in these combinations is not

available, the data for spermicide-barrier combinations in general provides a benchmark.

Comparison with Nonoxynol-9
A comparative study of Menfegol and Nonoxynol-9 as standalone foaming vaginal tablets

indicated comparable safety and effectiveness for birth control with regular and proper use.[9]

This suggests that Menfegol's intrinsic spermicidal activity is similar to that of the more widely

studied Nonoxynol-9.

Quantitative Data Summary
The following tables summarize the available quantitative data on the contraceptive efficacy of

various methods, including those used in combination with spermicides.

Table 1: Pearl Index of Contraceptive Methods
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Contraceptive
Method

Pearl Index (Typical
Use)

Pearl Index (Perfect
Use)

Citations

Spermicides (alone)

Menfegol (foaming

tablets)

25.3 (12-month

discontinuation rate

for pregnancy)

- [9]

Nonoxynol-9 (foaming

tablets)

31.7 (12-month

discontinuation rate

for pregnancy)

- [9]

Chemical

Contraceptives

(general)

3 - 21 - [5]

Barrier Methods (with

spermicide)

Diaphragm
13 - 17% (first-year

failure)

4 - 8% (first-year

failure)
[10][11]

Cervical Cap 18% (first-year failure)
10 - 13% (first-year

failure)
[10]

Condom (male, latex)
7.0% (six-cycle

pregnancy rate)

1.0% (six-cycle

pregnancy rate)
[12]

Other Methods

No Contraception 85 - [5]

Note: The Pearl Index represents the number of pregnancies per 100 woman-years of use. A

lower number indicates higher efficacy. The data for Menfegol and Nonoxynol-9 foaming

tablets are presented as 12-month discontinuation rates due to accidental pregnancy, which is

a different metric but provides an indication of effectiveness.
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Understanding the methodologies used to evaluate contraceptive efficacy is crucial for

interpreting study results and designing new trials.

Pearl Index Calculation
The Pearl Index is a common measure of contraceptive effectiveness.[13] It is calculated as the

number of unintended pregnancies per 100 woman-years of exposure.

Calculation Formula:

Pearl Index = (Number of unintended pregnancies / Total months of exposure) x 1200

Number of unintended pregnancies: The total number of pregnancies that occurred during

the study period while using the contraceptive method.

Total months of exposure: The sum of the number of months each participant used the

contraceptive method.

Logical Flow for Pearl Index Calculation
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Start Data Collection

Collect:
- Number of Participants

- Duration of Use (months)
- Number of Pregnancies

Calculate Pearl Index:
(Pregnancies / Total Months) * 1200 Pearl Index Value

Baseline Cycle:
Intercourse without product

Collect & Analyze
Cervical Mucus (Baseline)

Compare Sperm Motility:
Baseline vs. Test

Test Cycle:
Intercourse with Menfegol Combination

Collect & Analyze
Cervical Mucus (Test)

Determine Efficacy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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